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Compound of Interest

2,2-Dibromo-1,2-diphenyl-1-
Compound Name:
ethanone

Cat. No.: B084642

Disclaimer: Information regarding the specific compound "2,2-Dibromo-1,2-diphenyl-1-
ethanone" and its corresponding CAS number is not readily available in scientific literature and
chemical databases. This guide will therefore focus on the closely related and well-documented
compound, meso-1,2-Dibromo-1,2-diphenylethane, also known as meso-stilbene dibromide.

This technical guide provides a comprehensive overview of meso-1,2-Dibromo-1,2-
diphenylethane, including its chemical properties, synthesis, and potential applications, tailored
for researchers, scientists, and professionals in drug development.

Chemical Identification and Properties

meso-1,2-Dibromo-1,2-diphenylethane is a halogenated hydrocarbon that exists as a white
solid at room temperature.[1] It is characterized by the presence of two bromine atoms on
adjacent carbon atoms, with two phenyl groups also attached to this ethane backbone. The
"meso” stereochemistry indicates that the molecule has a plane of symmetry and is therefore
achiral, despite possessing two chiral centers.[2]

Table 1: Physicochemical Properties of meso-1,2-Dibromo-1,2-diphenylethane
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Property Value Reference(s)
CAS Number 13440-24-9 [3]
Molecular Formula C14H12Br2 [3]
Molecular Weight 340.05 g/mol [3]

White to light yellow crystalline
Appearance , (2]
solid/powder

Melting Point 241 °C (decomposes)

Solubility Insoluble in water. [415]
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Experimental Protocols

Synthesis of meso-1,2-Dibromo-1,2-diphenylethane via
Bromination of (E)-Stilbene

A common and stereospecific method for the synthesis of meso-1,2-Dibromo-1,2-
diphenylethane is the bromination of (E)-stilbene (trans-stilbene). The reaction proceeds via an
anti-addition mechanism, leading to the exclusive formation of the meso diastereomer.[6]

Materials:

(E)-Stilbene

Pyridinium tribromide (or liquid bromine)

Glacial acetic acid

Methanol (ice-cold)

Erlenmeyer flask
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Stir bar and magnetic stir plate

Heating mantle or steam bath

Bichner funnel and vacuum flask

Filter paper
Procedure:

e In a 25 mL Erlenmeyer flask equipped with a stir bar, dissolve 1.03 g of (E)-stilbene in 10 mL
of glacial acetic acid. Gently heat the mixture with stirring to facilitate dissolution.[7]

 In portions, add 2.00 g of solid pyridinium tribromide to the stirred solution. Continue addition
until the deep color of the reaction mixture dissipates.[7]

» Allow the reaction mixture to cool to room temperature, during which a solid precipitate will
form.[7]

e Collect the solid product by vacuum filtration using a Buchner funnel.[7]
e Wash the collected solid with 5 mL of ice-cold methanol.[7]
» Allow the product to air-dry on the filter paper for 15 minutes.[7]

» The final product can be further purified by recrystallization from a suitable solvent like
ethanol or acetic acid.[8]

Diagram 1: Synthesis of meso-1,2-Dibromo-1,2-diphenylethane
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Caption: Synthetic pathway for meso-1,2-Dibromo-1,2-diphenylethane.

Characterization and Analysis

The identity and purity of the synthesized meso-1,2-Dibromo-1,2-diphenylethane can be

confirmed using various analytical techniques.

Table 2: Analytical Characterization Data
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Technique Observed Data Reference(s)

5 7.21 (s, 10H, Ar-H), 5.50 (s,
1H NMR (CDCls) 2H, CH-BD) 8]
, -br

13C NMR (CDCls) 0 137.8, 128.6, 128.2, 59.2 [8]

Characteristic peaks for C-H
FTIR (KBr pellet, cm~1) (aromatic), C=C (aromatic), [9]
and C-Br stretches.

m/z 342, 340, 338 (M+)
Mass Spec. (El+) corresponding to bromine [8]

isotopes.

_ _ A sharp melting point around
Melting Point . . .
241 °C indicates high purity.

Chemical Reactions and Mechanisms

meso-1,2-Dibromo-1,2-diphenylethane is a valuable substrate for studying various chemical
reactions, particularly elimination reactions.

Debromination to (E)-Stilbene

The reaction of meso-1,2-Dibromo-1,2-diphenylethane with a variety of reagents, including
certain fluorenide ions, can lead to its debromination to form (E)-stilbene. This reaction is
stereospecific, with the meso isomer yielding the trans-alkene, which is a classic example of an
anti-periplanar elimination.[2][10]

Diagram 2: E2 Debromination of meso-1,2-Dibromo-1,2-diphenylethane

meso-1,2-Dibromo-

1,2-diphenylethane E-Stilbene

Anti-periplanar
Transition State

Base
(e.g., Fluorenide ion)

H-Base* + Br—
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Caption: E2 elimination pathway for meso-1,2-Dibromo-1,2-diphenylethane.

Applications in Research and Development

While direct applications in drug development are not extensively documented, meso-1,2-
Dibromo-1,2-diphenylethane serves as a crucial model compound in several areas of chemical

research:

e Mechanistic Studies: Its rigid stereochemistry makes it an ideal substrate for investigating
the mechanisms of elimination and substitution reactions.[2][10] The stereospecific outcomes
of its reactions provide valuable insights into the transition states and stereoelectronic
requirements of these processes.

» Organic Synthesis: As a vicinal dibromide, it can serve as a precursor for the synthesis of
other functionalized molecules through substitution or elimination reactions.

e Electrochemical Studies: The compound has been used in studies of electrochemical
dehalogenation.[4][5]

Safety and Handling

meso-1,2-Dibromo-1,2-diphenylethane is classified as a corrosive substance and is harmful if
swallowed.[11] It can cause severe skin burns and eye damage.[11]

Table 3: GHS Hazard Information

Hazard Class GHS Code Signal Word Hazard Statement

Acute toxicity, oral H302 Warning Harmful if swallowed

) Causes severe skin
Skin

S H314 Danger burns and eye
corrosion/irritation

damage

Handling Precautions:
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¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

¢ Avoid inhalation of dust.

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention.

Storage:

e Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[415]

o Keep the container tightly closed.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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